Cas no 156-57-0 (Cysteamine hydrochloride)

• Product Name: Cysteamine hydrochloride
• CAS No: 156-57-0
• MF: C₂H₈ClNS
• MW: 113.609618186951
• MDL: MFCD00012904
• CID: 36639
• PubChem ID: 9082
• Update Time: 2026-05-14

Cysteamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Aminoethanethiol hydrochloride
• 2-Mercaptoethylamine hydrochloride
• Cysteamine hydrochloride
• Aminoethanethiol hydrochloride~Cysteamine hydrochloride
• mercaptamine hydrochloride
• Cysteamine HCL
• 2-Aminoethane-1-thiol hydrochloride
• CYSTEAMINE HYDROCHLORIDE(RG)
• H-Cys-NH2•HCl
• 2-AMino&CYSTEAMINE HCL
• 2-amino-ethanethiol hydrochloride
• 2-mercaptoethanamine hydrochloride
• 2-Mercaptoethylamin
• Cysteamine (Hydrochloride)
• CYSTEAMINE HCL SOLID
• CYSTEAMINIUM CHLORI
• Decarboxycysteine hydrochloride
• MEA Hydrochloride
• Mercaptoethylammonium chloride
• Thioethanolamine Hydrochlor
• Thioethanolamine hydrochloride
• thiol hydrochloride
• β-MEA Hydrochloride
• β-Mercaptoethylamine hydrochloride
• bekaptan
• usafee-3
• ethane­2-AMino­ethanol­H-Cys-NH2·HCl
• Cysteaminium chloride
• 2-Mercaptoethylamine HCl
• Merkamin hydrochloride
• 2-Thioethylamine hydrochloride
• Mercamine hydrochloride
• ETHANETHIOL, 2-AMINO-, HYDROCHLORIDE
• Cysteamine chlorohydrate
• Mercaptoethylamine hydrochloride
• cysteamine-hcl
• USAF EE-3
• Cysteaminhydrochlorid [German]
• 2-Mercap

• MDL： MFCD00012904
• Inchi： 1S/C2H7NS.ClH/c3-1-2-4;/h4H,1-3H2;1H
• InChI Key： OGMADIBCHLQMIP-UHFFFAOYSA-N
• SMILES： Cl[H].S([H])C([H])([H])C([H])([H])N([H])[H]
• BRN： 3590083

Computed Properties

• Exact Mass: 113.00700
• Monoisotopic Mass: 77.02992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 10
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27

Experimental Properties

• Color/Form: White or colorless crystal with special smell.
• Density: 0.75
• Melting Point: 67-71 °C
• Boiling Point: 116.4°C at 760 mmHg
• Flash Point: 24.2°C
• Refractive Index: 1.6100 (estimate)
• PH: 3.3-5.0 (400g/l, H2O, 20℃)
• Solubility: H2O: 1 m at 20 °C, clear, colorless
• Water Partition Coefficient: Extremely soluble
• Stability/Shelf Life: Stable, but hygroscopic. Incompatible with strong oxidizing agents.
• PSA: 64.82000
• LogP: 1.37720
• Merck: 2779
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water and ethanol.

Cysteamine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36/37/39-S26
• FLUKA BRAND F CODES：1-3-10-13
• RTECS：KJ0200000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R22; R36/37/38
• TSCA：Yes
• Storage Condition：2-8°C
• HazardClass：9
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pesticide Chemicals Pesticide Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on Cysteamine hydrochloride

Cysteamine Hydrochloride (CAS No. 156-57-0): A Comprehensive Overview of Its Applications and Recent Research Findings

Cysteamine hydrochloride, with the chemical compound identifier CAS No. 156-57-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This zwitterionic compound, derived from cysteine, has garnered attention for its multifaceted applications, ranging from therapeutic interventions to biochemical research. The unique structural and chemical properties of cysteamine hydrochloride make it a valuable tool in various scientific and medical contexts.

The molecular structure of cysteamine hydrochloride consists of a primary amine group and a thiol group, which contribute to its reactivity and biological activity. This dual functionality allows it to participate in a wide array of chemical reactions, making it a versatile intermediate in organic synthesis. Furthermore, its stability under various conditions enhances its utility in both laboratory settings and industrial applications.

In recent years, cysteamine hydrochloride has been extensively studied for its potential therapeutic benefits. One of the most notable areas of research involves its role in treating certain genetic disorders. Specifically, studies have demonstrated that cysteamine hydrochloride can modulate the activity of specific enzymes involved in the pathogenesis of cystinosis, a rare lysosomal storage disease. By inhibiting the accumulation of cysteine in cells, cysteamine hydrochloride helps to alleviate the symptoms associated with this condition.

Another significant application of cysteamine hydrochloride lies in its use as a precursor in the synthesis of more complex pharmaceutical compounds. Its ability to undergo various chemical transformations makes it an essential building block for drug development. For instance, researchers have utilized cysteamine hydrochloride to create novel molecules with potential anti-inflammatory and antioxidant properties. These derivatives are being explored for their efficacy in treating chronic inflammatory diseases and oxidative stress-related conditions.

The biochemical properties of cysteamine hydrochloride also make it a valuable tool in academic research. Its interaction with biological molecules has been studied to understand cellular signaling pathways and metabolic processes. Additionally, its role as a cofactor in enzymatic reactions has been investigated, providing insights into the mechanisms underlying various physiological functions.

Recent advancements in nanotechnology have further expanded the applications of cysteamine hydrochloride. Researchers have developed nanoformulations incorporating this compound to enhance drug delivery systems. These innovations aim to improve the bioavailability and targeted action of therapeutic agents, thereby increasing their efficacy while minimizing side effects. The use of nanoencapsulation techniques with cysteamine hydrochloride has shown promise in treating conditions such as cancer, where precise targeting is crucial.

The environmental impact of using cysteamine hydrochloride has also been a subject of interest. Studies have focused on its biodegradability and potential ecological effects. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental footprint. These initiatives align with global trends toward green chemistry and sustainable practices.

In conclusion, cysteamine hydrochloride (CAS No. 156-57-0) is a multifaceted compound with broad applications in pharmaceuticals, biochemical research, and nanotechnology. Its unique chemical properties and biological activities make it indispensable in developing new treatments and understanding complex biological processes. As research continues to uncover new possibilities, the significance of cysteamine hydrochloride is expected to grow further, contributing to advancements in medicine and science.